4-Butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 4-Butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride is a substituted oxazolidinone derivative featuring a piperidine ring at position 3 and a butan-2-yl group at position 4 of the oxazolidinone scaffold. Oxazolidinones are heterocyclic compounds with diverse pharmacological and synthetic applications, including antimicrobial activity and use as chiral auxiliaries in asymmetric synthesis . Instead, structurally related analogs, such as 3-(piperidin-4-yl)-1,3-oxazolidin-2-one hydrochloride (CAS 130818-98-3), are well-documented . These analogs serve as critical building blocks in medicinal chemistry and crystallography studies .
Properties
IUPAC Name |
4-butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2.ClH/c1-3-9(2)11-8-16-12(15)14(11)10-4-6-13-7-5-10;/h9-11,13H,3-8H2,1-2H3;1H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNZNAFLXAHCELB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1COC(=O)N1C2CCNCC2.Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23ClN2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.77 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production Methods:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Key Differences and Implications:
Substituent Effects: The piperidin-4-yl group in 3-(piperidin-4-yl)-1,3-oxazolidin-2-one hydrochloride enhances solubility and bioavailability compared to non-polar substituents like benzyl . Aminomethyl-substituted analogs (e.g., 4-(aminomethyl)-1,3-oxazolidin-2-one hydrochloride) exhibit higher reactivity in nucleophilic reactions due to the free amine group .
Pharmacological Relevance: AMOZ and its derivatives are critical in monitoring nitrofuran antibiotic residues in food products, highlighting the role of oxazolidinones in analytical chemistry . Piperidine-containing oxazolidinones are explored for central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier .
Synthetic Utility: Chiral oxazolidinones like 3-acryloyl-(4S)-4-benzyl-1,3-oxazolidin-2-one are widely used in stereoselective synthesis, leveraging their rigid framework to control enantioselectivity .
Analytical Chemistry
Medicinal Chemistry
Material Science
Biological Activity
4-Butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one; hydrochloride is an organic compound belonging to the oxazolidinone class, characterized by its five-membered ring structure containing nitrogen and oxygen. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry.
The molecular formula of 4-Butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one; hydrochloride is C12H23ClN2O2, with a molecular weight of 262.77 g/mol. The compound features a butan-2-yl group and a piperidinyl substituent, which may influence its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C12H23ClN2O2 |
| Molecular Weight | 262.77 g/mol |
| IUPAC Name | 4-butan-2-yl-3-piperidin-4-yl-1,3-oxazolidin-2-one; hydrochloride |
| InChI Key | KNZNAFLXAHCELB-UHFFFAOYSA-N |
The biological activity of this compound is primarily attributed to its ability to inhibit bacterial protein synthesis. It achieves this by binding to the bacterial ribosome, thereby preventing the formation of the initiation complex necessary for protein translation. This mechanism is similar to other oxazolidinone antibiotics like linezolid and tedizolid, which have been shown to be effective against various bacterial strains, including resistant ones .
Antimicrobial Properties
Research indicates that oxazolidinones exhibit significant antimicrobial activity. The specific compound has been explored for its effectiveness against Gram-positive bacteria, including strains resistant to traditional antibiotics. The presence of the piperidinyl group enhances its binding affinity to bacterial ribosomes, increasing its potency as an antibiotic.
Cytotoxicity Studies
Cytotoxicity assessments have demonstrated that while some derivatives of oxazolidinones can exhibit high cytotoxic effects on cancer cell lines, the specific activity of 4-butan-2-yl derivatives requires further investigation. Preliminary studies suggest that at certain concentrations, this compound may promote cell viability rather than induce toxicity .
Study on Antibacterial Activity
A study conducted on various oxazolidinone derivatives showed that compounds with structural similarities to 4-butan-2-yl derivatives exhibited varying degrees of antibacterial activity against resistant strains of Staphylococcus aureus. The study highlighted that modifications in the side chains significantly impacted their efficacy .
Comparative Analysis with Other Compounds
In comparative studies with linezolid and tedizolid, 4-butan-2-yl derivatives demonstrated a unique profile in terms of lipophilicity and bioavailability. These characteristics are crucial for optimizing therapeutic applications and minimizing side effects associated with antibiotic treatments .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
